2-fluoro-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)benzamide
• InChI: InChI=1S/C16H10FN3OS3/c1-22-16-19-11-7-6-10-12(13(11)24-16)23-15(18-10)20-14(21)8-4-2-3-5-9(8)17/h2-7H,1H3,(H,18,20,21)
• InChI Key: RXISOEYBUZDDOE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C16H10FN3OS3
• Molecular Weight: 375.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C16H10FN3OS3. It contains elements such as carbon ©, hydrogen (H), fluorine (F), nitrogen (N), oxygen (O), and sulfur (S). The exact arrangement of these atoms in the molecule can be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For this compound, some predicted properties include a molecular weight of 375.45 g/mol. Other properties such as boiling point, density, and acidity coefficient could be determined experimentally or through computational methods.

Scientific Research Applications

Organic Electronics

The presence of electron-withdrawing heterocyclic units, such as those found in this compound, is a common feature in organic optoelectronic materials. These materials are crucial for the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other flexible electronic devices. .

Chemical Synthesis

In the field of synthetic chemistry, this compound could serve as a precursor or intermediate for the synthesis of more complex molecules. .